Benzilic acid (1β,5β)-9-methyl-9-azabicyclo[3.3.1]nonan-3β-yl ester
Benzilic acid (1β,5β)-9-methyl-9-azabicyclo[3.3.1]nonan-3β-yl ester
Brand Name:
Vulcanchem
CAS No.:
1927-12-4
VCID:
VC0157880
InChI:
InChI=1S/C23H27NO3/c1-24-19-13-8-14-20(24)16-21(15-19)27-22(25)23(26,17-9-4-2-5-10-17)18-11-6-3-7-12-18/h2-7,9-12,19-21,26H,8,13-16H2,1H3/t19-,20+,21?
SMILES:
CN1C2CCCC1CC(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O
Molecular Formula:
C23H27NO3
Molecular Weight:
365.5 g/mol
Benzilic acid (1β,5β)-9-methyl-9-azabicyclo[3.3.1]nonan-3β-yl ester
CAS No.: 1927-12-4
Main Products
VCID: VC0157880
Molecular Formula: C23H27NO3
Molecular Weight: 365.5 g/mol
CAS No. | 1927-12-4 |
---|---|
Product Name | Benzilic acid (1β,5β)-9-methyl-9-azabicyclo[3.3.1]nonan-3β-yl ester |
Molecular Formula | C23H27NO3 |
Molecular Weight | 365.5 g/mol |
IUPAC Name | [(1R,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-yl] 2-hydroxy-2,2-diphenylacetate |
Standard InChI | InChI=1S/C23H27NO3/c1-24-19-13-8-14-20(24)16-21(15-19)27-22(25)23(26,17-9-4-2-5-10-17)18-11-6-3-7-12-18/h2-7,9-12,19-21,26H,8,13-16H2,1H3/t19-,20+,21? |
Standard InChIKey | LSPNRKVJCNRVRR-WCRBZPEASA-N |
Isomeric SMILES | CN1[C@@H]2CCC[C@H]1CC(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
SMILES | CN1C2CCCC1CC(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
Canonical SMILES | CN1C2CCCC1CC(C2)OC(=O)C(C3=CC=CC=C3)(C4=CC=CC=C4)O |
Synonyms | 1927-12-4; KSD-2084; Benzilic acid (1R,1beta,5beta)-9-methyl-9-azabicyclo[3.3.1]nonan-3alpha-yl ester |
PubChem Compound | 15560417 |
Last Modified | Nov 11 2021 |
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